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Compound of Interest

Compound Name: 2-OCTYL ACRYLATE

Cat. No.: B1582642

2-Octyl Acrylate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-octyl acrylate, a
versatile acrylic monomer. This document details its chemical identity, physicochemical
properties, synthesis, polymerization, and applications, with a focus on information relevant to
scientific research and development.

Core Chemical Identity
CAS Number: 42928-85-8[1][2][3][4][5]

Molecular Structure:

2-Octyl acrylate, also known as 1-methylheptyl acrylate, consists of an eight-carbon branched
alkyl chain (an octyl group attached at the second carbon) ester-linked to an acrylate functional

group.[2][3][4]
e Molecular Formula: C11H2002[1][3][4]

e Molecular Weight: 184.28 g/mol [1][2][3]
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e Synonyms: 1-Methylheptyl acrylate, 2-Propenoic acid, 1-methylheptyl ester, octan-2-yl prop-
2-enoate[4]

Physicochemical and Quantitative Data

The properties of 2-octyl acrylate make it suitable for a wide range of applications, including
as a hydrophobic and flexible component in polymers.

Property Value Source
Appearance Clear, colorless liquid [6]
Odor Ester-like [6]
Density 0.8754 g/cm? at 20 °C [1]
Boiling Point 227.7 °C at 760 mmHg [4]

79 °C at 5.4 Torr [1]

Flash Point 74.7 °C [4]
Water Solubility 13.35 mg/L at 20.12 °C [1]
Refractive Index 1.434 [4]
Vapor Pressure 0.0765 mmHg at 25 °C [4]

Glass Transition Temperature
<-65°C [2]
(Tg) of Polymer

Experimental Protocols
Synthesis of 2-Octyl Acrylate

Two primary industrial methods for the synthesis of 2-octyl acrylate are direct esterification
and transesterification. A significant portion of commercially available 2-octyl acrylate is
derived from bio-based sources, specifically from 2-octanol obtained from castor oil.[6][7][8]

1. Direct Esterification of 2-Octanol with Acrylic Acid
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This method involves the reaction of 2-octanol with acrylic acid in the presence of an acid

catalyst.

Reactants: 2-octanol and acrylic acid, often in a molar ratio ranging from 10:1 to 1:10.[9]

Catalyst: A sulfonic acid catalyst, which can be either heterogeneous (e.g., cation exchange
resin) or homogeneous.[9][10]

Reaction Conditions: The reaction is typically carried out at a temperature of 60°C to 130°C.
[9] Water formed during the reaction is continuously removed to shift the equilibrium towards
the product.[10]

Purification: The process involves several purification steps, including the removal of the acid
catalyst followed by distillation to obtain pure 2-octyl acrylate.[10][11] A key challenge is to
minimize the formation of octenes as byproducts during distillation.[11]

. Transesterification of a Light Acrylate with 2-Octanol

This process involves the reaction of a light acrylate, such as ethyl acrylate, with 2-octanol.

Reactants: A light alcohol acrylate (e.g., methyl, ethyl, or butyl acrylate) and 2-octanol.[12]

Catalyst: An alkyl titanate catalyst, such as ethyl titanate or 2-octyl titanate, is used.[12]

Reaction Conditions: The light alcohol generated during the reaction is continuously removed
as an azeotropic mixture with the light acrylate.[12]

Purification: The crude reaction mixture is purified using a two-column distillation process to
separate the pure 2-octyl acrylate from unreacted starting materials and the catalyst, which
can be recycled.[12]

Polymerization of 2-Octyl Acrylate

2-Octyl acrylate can undergo free-radical polymerization to form homopolymers or be

copolymerized with other monomers.

Emulsion Polymerization
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This is a common method for producing acrylic dispersions.

Monomers: 2-octyl acrylate, optionally with other comonomers like isobornyl methacrylate.
[13]

o Initiator: A water-soluble radical initiator.

o Surfactants: A combination of anionic and non-ionic surfactants is often used to stabilize the
polymer particles in the agueous phase.[13]

e Process: The polymerization can be carried out as a seeded semi-batch process where the
monomers are fed into the reactor at a controlled rate.[7] This "starved-feed" condition helps
to maintain high conversion and control the polymer composition.[7]

e Challenges: Due to the hydrophobicity of 2-octyl acrylate, coagulum formation can be a
challenge. Strategies to mitigate this include slower monomer feeding rates and the use of
cyclodextrins.[13]

Visualized Workflows and Pathways
Synthesis of 2-Octyl Acrylate via Direct Esterification
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Caption: Direct Esterification Synthesis of 2-Octyl Acrylate.

Emulsion Polymerization of 2-Octyl Acrylate
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Caption: Emulsion Polymerization of 2-Octyl Acrylate.

Applications in Research and Development

While 2-octyl acrylate is primarily an industrial monomer used in coatings, adhesives, and
plastics, its unique properties lend it to potential applications in more specialized fields.[6][14]

o Biomedical Materials: Its flexibility and hydrophobicity make it a candidate for use in soft
tissue adhesives and as a component in drug-eluting membranes where controlled release
of hydrophobic drugs is desired.[14]

» Sustainable Polymers: The availability of bio-based 2-octyl acrylate makes it an attractive
monomer for developing more sustainable polymer products.[6][8]

e Advanced Coatings: In coatings, it can improve properties such as scrub resistance and
weatherability.[8][15]

Safety and Handling
2-Octyl acrylate requires careful handling due to its potential health and safety hazards.

e Hazards: It is classified as a skin irritant and may cause an allergic skin reaction.[5][16] It can
also cause respiratory irritation.[5][16]

» Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face
protection when handling this chemical.[3][4]
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o Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames.
[4] The presence of an inhibitor is necessary to prevent spontaneous polymerization, which
can be violent if the material is overheated.[3]

o Spills: In case of a spill, contain the material and absorb it with a suitable inert material.[5]
Ensure adequate ventilation and prevent it from entering drains.[16]

Analytical Methods

Several analytical techniques can be used for the detection and quantification of 2-octyl
acrylate.

e Chromatography: High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography (GC) are commonly used for the separation and quantitative analysis of 2-
octyl acrylate, particularly in the context of residual monomer analysis in polymers or food
contact materials.[17][18]

o Spectroscopy: Infrared (IR) spectroscopy can be used for qualitative analysis.[18] Nuclear
Magnetic Resonance (NMR) spectroscopy (*H NMR and 3C NMR) and Mass Spectrometry
(MS) are employed for structural elucidation and identification.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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